Cas no 1864408-66-1 (2-(Ethoxymethylidene)-5-methylcyclohexane-1,3-dione)

2-(Ethoxymethylidene)-5-methylcyclohexane-1,3-dione is a versatile cyclic diketone derivative characterized by its ethoxymethylidene functional group. This compound exhibits notable reactivity due to its conjugated enone system, making it valuable in organic synthesis, particularly as a precursor for heterocyclic compounds and agrochemical intermediates. Its structural features, including the methyl substitution at the 5-position, enhance stability while maintaining reactivity in condensation and cyclization reactions. The ethoxy group further improves solubility in organic solvents, facilitating its use in diverse reaction conditions. This compound is of interest in pharmaceutical and agricultural research for its potential in developing biologically active molecules. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
2-(Ethoxymethylidene)-5-methylcyclohexane-1,3-dione structure
1864408-66-1 structure
Product Name:2-(Ethoxymethylidene)-5-methylcyclohexane-1,3-dione
CAS No:1864408-66-1
MF:C10H14O3
MW:182.216363430023
CID:5696715
PubChem ID:126984773
Update Time:2025-10-19

2-(Ethoxymethylidene)-5-methylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1864408-66-1
    • EN300-1126609
    • 2-(Ethoxymethylidene)-5-methylcyclohexane-1,3-dione
    • 1,3-Cyclohexanedione, 2-(ethoxymethylene)-5-methyl-
    • Inchi: 1S/C10H14O3/c1-3-13-6-8-9(11)4-7(2)5-10(8)12/h6-7H,3-5H2,1-2H3/b8-6-
    • InChI Key: DCSNKQAEFMFACC-VURMDHGXSA-N
    • SMILES: O=C1/C(=C\OCC)/C(CC(C)C1)=O

Computed Properties

  • Exact Mass: 182.094294304g/mol
  • Monoisotopic Mass: 182.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.142±0.06 g/cm3(Predicted)
  • Boiling Point: 307.2±31.0 °C(Predicted)

2-(Ethoxymethylidene)-5-methylcyclohexane-1,3-dione Pricemore >>

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Additional information on 2-(Ethoxymethylidene)-5-methylcyclohexane-1,3-dione

2-(Ethoxymethylidene)-5-methylcyclohexane-1,3-dione (CAS No. 1864408-66-1): A Comprehensive Overview

2-(Ethoxymethylidene)-5-methylcyclohexane-1,3-dione (CAS No. 1864408-66-1) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new pharmaceuticals and materials.

The molecular structure of 2-(Ethoxymethylidene)-5-methylcyclohexane-1,3-dione consists of a cyclohexane ring with a 1,3-diketone functionality and an ethoxymethylidene substituent. The presence of these functional groups imparts distinct chemical properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 2-(Ethoxymethylidene)-5-methylcyclohexane-1,3-dione. One notable approach involves the use of a Michael addition reaction followed by a dehydration step to form the desired product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of its biological activity, 2-(Ethoxymethylidene)-5-methylcyclohexane-1,3-dione has been evaluated for its potential as an inhibitor of specific enzymes and receptors. Preliminary results from in vitro assays have shown that this compound exhibits moderate to high inhibitory activity against certain kinases and proteases, which are key targets in the treatment of various diseases such as cancer and neurodegenerative disorders.

Furthermore, the compound's ability to modulate cellular signaling pathways has been explored. Research has demonstrated that 2-(Ethoxymethylidene)-5-methylcyclohexane-1,3-dione can interfere with the activation of specific signaling cascades, leading to altered gene expression and cellular behavior. These findings suggest that this compound may have therapeutic potential in modulating disease-related pathways.

To better understand the mechanism of action of 2-(Ethoxymethylidene)-5-methylcyclohexane-1,3-dione, computational studies have been conducted using molecular dynamics simulations and docking experiments. These studies have provided insights into the binding interactions between the compound and its target proteins, highlighting key residues involved in the binding process.

In addition to its biological applications, 2-(Ethoxymethylidene)-5-methylcyclohexane-1,3-dione has also been investigated for its potential use in materials science. Its unique chemical structure makes it a promising candidate for the development of new functional materials with enhanced properties such as thermal stability and mechanical strength.

The safety profile of 2-(Ethoxymethylidene)-5-methylcyclohexane-1,3-dione is another important aspect that has been studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a viable option for further development as a pharmaceutical agent.

In conclusion, 2-(Ethoxymethylidene)-5-methylcyclohexane-1,3-dione (CAS No. 1864408-66-1) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. Ongoing studies are expected to uncover new applications and optimize its use in both pharmaceutical and materials science contexts.

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